Cas no 2313534-24-4 (Ac-pSar12-OH)

• Product Name: Ac-pSar12-OH
• CAS No: 2313534-24-4
• MF: C₃₈H₆₄N₁₂O₁₄
• MW: 912.986768722534
• CID: 6620536
• PubChem ID: 155633667
• Update Time: 2026-03-11

Ac-pSar12-OH Chemical and Physical Properties

Names and Identifiers

• 2313534-24-4
• SY356917
• 3,6,9,12,15,18,21,24,27,30,33,36-Dodecamethyl-4,7,10,13,16,19,22,25,28,31,34,37-dodecaoxo-3,6,9,12,15,18,21,24,27,30,33,36-dodecaazaoctatriacontan-1-oic Acid
• Ac-pSar12-OH

• Inchi： 1S/C38H64N12O14/c1-26(51)39(2)14-27(52)40(3)15-28(53)41(4)16-29(54)42(5)17-30(55)43(6)18-31(56)44(7)19-32(57)45(8)20-33(58)46(9)21-34(59)47(10)22-35(60)48(11)23-36(61)49(12)24-37(62)50(13)25-38(63)64/h14-25H2,1-13H3,(H,63,64)
• InChI Key： IOFCDTUBHNNIHO-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C(CN(C)C(CN(C)C(CN(C)C(CN(C)C(CN(C(C)=O)C)=O)=O)=O)=O)=O)N(C)CC(N(C)CC(N(C)CC(N(C)CC(N(C)CC(N(C)CC(=O)O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 912.46649476g/mol
• Monoisotopic Mass: 912.46649476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 64
• Rotatable Bond Count: 24
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 281Ų

Additional information on Ac-pSar12-OH

Comprehensive Overview of Ac-pSar12-OH (CAS No. 2313534-24-4): Properties, Applications, and Innovations

Ac-pSar12-OH (CAS No. 2313534-24-4) is a synthetic polymer derivative of polysarcosine (pSar), a biocompatible and non-immunogenic polypeptide. This compound has garnered significant attention in biomedical and materials science due to its unique properties, including water solubility, stealth characteristics, and tunable functionality. The "Ac-" prefix denotes acetylation at the N-terminus, while "OH" indicates a hydroxyl terminus, making it a versatile building block for drug delivery systems, bioconjugation, and nanotechnology applications.

Recent advancements in polymer chemistry have highlighted Ac-pSar12-OH as a promising alternative to polyethylene glycol (PEG), addressing growing concerns about PEG immunogenicity and anti-PEG antibodies. Researchers are actively exploring its role in nanoparticle drug delivery, protein-polymer conjugates, and hydrogel formulations. Its biodegradability and low toxicity align with the increasing demand for sustainable and safer biomaterials, a topic dominating forums like PubMed and ScienceDirect.

The molecular structure of Ac-pSar12-OH features 12 sarcosine units, offering a balance between chain length and functionality. This design enables precise control over drug loading capacity and pharmacokinetics, critical for optimizing targeted cancer therapies and long-circulating therapeutics. Studies published in Nature Communications (2023) underscore its potential to enhance tumor penetration while minimizing off-target effects—a key focus in precision medicine discussions.

From an industrial perspective, CAS No. 2313534-24-4 is gaining traction in biopharmaceutical manufacturing due to its compatibility with GMP synthesis protocols. Companies specializing in custom peptide synthesis and polymeric excipients are increasingly listing Ac-pSar12-OH in catalogs, responding to queries about PEG-free alternatives and next-generation bioconjugates. Analytical techniques like MALDI-TOF MS and HPLC are routinely employed for quality control, ensuring batch-to-batch reproducibility.

Environmental and regulatory advantages further elevate Ac-pSar12-OH’s profile. Unlike some synthetic polymers, it exhibits minimal ecological impact during degradation, resonating with the green chemistry movement. Regulatory agencies such as the FDA and EMA have recognized polysarcosine derivatives as Generally Recognized as Safe (GRAS) for specific applications, accelerating their adoption in clinical-stage formulations.

Emerging trends also link Ac-pSar12-OH to mRNA vaccine stabilization and CRISPR-Cas9 delivery, addressing frequent search queries about non-viral gene therapy vectors. Its ability to shield nucleic acids from nucleases while facilitating endosomal escape positions it as a frontrunner in gene editing technologies, as evidenced by recent patents from leading biotech firms.

In conclusion, Ac-pSar12-OH (CAS No. 2313534-24-4) represents a paradigm shift in functional polymers, bridging gaps between biocompatibility, performance, and regulatory compliance. As the scientific community prioritizes patient-centric drug design and eco-friendly materials, this compound is poised to play a pivotal role in shaping future therapeutics and advanced material sciences.